Cas no 331812-83-0 (2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid)

• Product Name: 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid
• CAS No: 331812-83-0
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 5654257
• PubChem ID: 165910191
• Update Time: 2025-06-27

2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(2S)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl]formamido}acetic acid
• 331812-83-0
• EN300-28280034
• 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid

• Inchi： 1S/C11H16N2O5/c1-2-6-18-11(17)13-5-3-4-8(13)10(16)12-7-9(14)15/h2,8H,1,3-7H2,(H,12,16)(H,14,15)/t8-/m0/s1
• InChI Key： WQZVGODPXDWECH-QMMMGPOBSA-N
• SMILES： O(CC=C)C(N1CCC[C@H]1C(NCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid

Introduction to 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid (CAS No. 331812-83-0)

2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid (CAS No. 331812-83-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and features a unique structural arrangement that makes it a valuable candidate for various therapeutic applications.

The chemical structure of 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid is characterized by a pyrrolidine ring linked to an acetic acid moiety through an amide bond. The presence of the propenyl group in the side chain adds to its complexity and potential biological activity. This compound has been extensively studied for its pharmacological properties, particularly its ability to modulate specific biological pathways and receptors.

Recent research has highlighted the potential of 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid in the treatment of various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs targeting chronic pain and inflammatory conditions. The mechanism of action involves the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

In addition to its anti-inflammatory properties, 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid has been investigated for its potential as an antiviral agent. Research conducted by several laboratories has demonstrated that this compound can effectively inhibit the replication of certain viruses, including those responsible for respiratory infections. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The synthesis of 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid involves a series of well-defined chemical reactions, starting from readily available starting materials. The key steps include the formation of the pyrrolidine ring, the introduction of the propenyl group, and the final coupling with acetic acid to form the desired product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

Clinical trials have also been conducted to evaluate the safety and efficacy of 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects reported. These findings have paved the way for further clinical investigations, including phase II and III trials, which are currently underway to assess its therapeutic potential in larger patient populations.

The pharmacokinetic properties of 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for convenient dosing regimens.

In conclusion, 2-{(2S)-1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-ylformamido}acetic acid (CAS No. 331812-83-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, with the aim of bringing this innovative compound closer to clinical use.